Cas no 501033-40-5 (Benzenemethanamine, 3-chloro-N-(phenylmethyl)-)

Benzenemethanamine, 3-chloro-N-(phenylmethyl)- structure
501033-40-5 structure
Product Name:Benzenemethanamine, 3-chloro-N-(phenylmethyl)-
CAS No:501033-40-5
MF:C14H14ClN
MW:231.720662593842
MDL:MFCD08063830
CID:1554133
PubChem ID:4722374
Update Time:2025-04-21

Benzenemethanamine, 3-chloro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-chloro-N-(phenylmethyl)-
    • N-[(3-chlorophenyl)methyl]-1-phenylmethanamine
    • N-BENZYL(3-CHLOROPHENYL)METHANAMINE
    • BENZYL[(3-CHLOROPHENYL)METHYL]AMINE
    • 501033-40-5
    • SCHEMBL15110660
    • BVA03340
    • DTXSID80406006
    • N-benzyl-N-(3-chlorobenzyl)amine
    • 3-Chloro-N-(phenylMethyl)BenzeneMethaNamine
    • AN-465/42886706
    • STK281323
    • N-benzyl-1-(3-chlorophenyl)methanamine
    • AKOS000226034
    • MDL: MFCD08063830
    • Inchi: 1S/C14H14ClN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
    • InChI Key: GXANNDMRRFEMAA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CNCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.08162
  • Monoisotopic Mass: 231.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

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